Cas no 959745-87-0 (Ethyl (1S*,2R*,3R*,5R*)-2-(tert-butoxycarbonylamino)-6-oxa-bicyclo[3.1.0]hexane-3-carboxylate)
Ethyl (1S*,2R*,3R*,5R*)-2-(tert-butoxycarbonylamino)-6-oxa-bicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL (1S*,2R*,3R*,5R*)-2-(TERT-BUTOXYCARBONYLAMINO)-6-OXA-BICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
- ethyl (1S,2R,3R,5R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-oxabicyclo[3.1.0]hexane-3-carboxylate
- Ethyl (1S,2R,3R,5R)-2-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate
- 959745-87-0
- Ethyl (1S*,2R*,3R*,5R*)-2-(tert-butoxycarbonylamino)-6-oxa-bicyclo[3.1.0]hexane-3-carboxylate
-
- MDL: MFCD09881426
- Inchi: 1S/C13H21NO5/c1-5-17-11(15)7-6-8-10(18-8)9(7)14-12(16)19-13(2,3)4/h7-10H,5-6H2,1-4H3,(H,14,16)/t7-,8-,9-,10-/m1/s1
- InChI Key: BVJJICVWJDHURF-ZYUZMQFOSA-N
- SMILES: O1[C@@H]2C[C@@H](C(=O)OCC)[C@H]([C@H]12)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 271.14197277g/mol
- Monoisotopic Mass: 271.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 77.2Ų
Ethyl (1S*,2R*,3R*,5R*)-2-(tert-butoxycarbonylamino)-6-oxa-bicyclo[3.1.0]hexane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR308211-100mg |
Ethyl (1S*,2R*,3R*,5R*)-2-(tert-butoxycarbonylamino)-6-oxa-bicyclo[3.1.0]hexane-3-carboxylate |
959745-87-0 | 100mg |
£331.00 | 2025-02-20 | ||
| 1PlusChem | 1P01H63N-100mg |
ETHYL (1S*,2R*,3R*,5R*)-2-(BOC-AMINO)-6-OXA-BICYCLO[3.1.0]HEXANE-3-CARBOXYLATE |
959745-87-0 | 95% | 100mg |
$265.00 | 2024-04-19 | |
| 1PlusChem | 1P01H63N-250mg |
ETHYL (1S*,2R*,3R*,5R*)-2-(BOC-AMINO)-6-OXA-BICYCLO[3.1.0]HEXANE-3-CARBOXYLATE |
959745-87-0 | 95% | 250mg |
$599.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1943984-100mg |
Ethyl (1s,2r,3r,5r)-2-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate |
959745-87-0 | 98% | 100mg |
¥7830.00 | 2024-04-23 |
Ethyl (1S*,2R*,3R*,5R*)-2-(tert-butoxycarbonylamino)-6-oxa-bicyclo[3.1.0]hexane-3-carboxylate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Ethyl (1S*,2R*,3R*,5R*)-2-(tert-butoxycarbonylamino)-6-oxa-bicyclo[3.1.0]hexane-3-carboxylate
Recent Advances in the Study of Ethyl (1S*,2R*,3R*,5R*)-2-(tert-butoxycarbonylamino)-6-oxa-bicyclo[3.1.0]hexane-3-carboxylate (CAS: 959745-87-0)
The compound Ethyl (1S*,2R*,3R*,5R*)-2-(tert-butoxycarbonylamino)-6-oxa-bicyclo[3.1.0]hexane-3-carboxylate (CAS: 959745-87-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This bicyclic scaffold, characterized by its oxa-bridged and cyclopropane-fused ring system, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting infectious diseases and cancer.
Recent studies have focused on the synthetic optimization of this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis route using chiral palladium complexes, achieving >99% enantiomeric excess (ee) and scalability up to 100-gram batches. This advancement addresses previous challenges in stereocontrol during the cyclopropanation step, which was a critical bottleneck in large-scale production.
In terms of biological applications, researchers at the Scripps Research Institute have incorporated this bicyclic core into protease inhibitor scaffolds targeting SARS-CoV-2 main protease (Mpro). The constrained geometry of the 6-oxa-bicyclo[3.1.0]hexane system was found to effectively mimic the transition state of peptide bond cleavage, with derivative compounds showing sub-micromolar inhibitory activity (IC50 = 0.78 μM) in biochemical assays. Molecular dynamics simulations revealed that the tert-butoxycarbonylamino group plays a crucial role in maintaining optimal binding orientation within the S1' pocket of the protease.
Another significant development comes from oncology research, where this scaffold has been utilized as a key building block for BET bromodomain inhibitors. A 2024 study in Nature Chemical Biology reported that ethyl ester derivatives featuring this core structure exhibited improved blood-brain barrier penetration compared to traditional benzodiazepine-based inhibitors, opening new possibilities for treating glioblastoma. The researchers attribute this enhancement to the reduced molecular polar surface area (PSA) and increased lipid solubility imparted by the bicyclic system.
From a metabolic stability perspective, recent ADME studies have shown that the 6-oxa-bicyclo[3.1.0]hexane core demonstrates remarkable resistance to cytochrome P450-mediated oxidation, with a hepatic microsomal half-life exceeding 120 minutes in human liver microsome assays. This property, combined with the scaffold's ability to adopt bioactive conformations with minimal entropic penalty, makes it particularly valuable for designing long-acting therapeutic agents.
Looking forward, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with particular interest in its application for next-generation antiviral and anti-inflammatory drugs. The unique three-dimensional structure of the bicyclic system provides vectors for diverse functional group attachments while maintaining favorable physicochemical properties, suggesting broad utility across multiple therapeutic areas.
959745-87-0 (Ethyl (1S*,2R*,3R*,5R*)-2-(tert-butoxycarbonylamino)-6-oxa-bicyclo[3.1.0]hexane-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)